Cas no 62947-70-0 (Methanol, (naphthalenylsulfonyl)-)

• Product name: Methanol, (naphthalenylsulfonyl)-
• CAS No: 62947-70-0
• MF: C₁₁H₁₀O₃S
• MW: 222.2603
• CID: 428406
• PubChem ID: 68596127

Methanol, (naphthalenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Methanol, (naphthalenylsulfonyl)-
• naphthalen-1-ylsulfonylmethanol
• DTXSID20738656
• SCHEMBL3324371
• (Naphthalene-1-sulfonyl)methanol
• 62947-70-0

• Inchi： InChI=1S/C11H10O3S/c12-8-15(13,14)11-7-3-5-9-4-1-2-6-10(9)11/h1-7,12H,8H2
• InChI Key： MDTPYHFJLFGVSW-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C=CC=C2S(=O)(=O)CO

Computed Properties

• Exact Mass: 222.0351
• Monoisotopic Mass: 222.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8Ų
• XLogP3: 1.8

Experimental Properties

• PSA: 54.37